N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea

• IUPAC Name: 2,6-dichloro-N-[(4-fluorophenyl)carbamothioyl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H8Cl2FN3OS/c14-10-5-7(6-11(15)18-10)12(20)19-13(21)17-9-3-1-8(16)2-4-9/h1-6H,(H2,17,19,20,21)
• InChI Key: LVPFGCQFHVOGJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NC(=O)C2=CC(=NC(=C2)Cl)Cl)F
• Molecular Formula: C13H8Cl2FN3OS
• DSSTOX Substance ID: DTXSID00381447
• Molecular Weight: 344.2 g/mol
• CAS RN: 646456-16-8

Description

N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea, also known as DFT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. DFT is a thiourea derivative of isonicotinic acid, and its chemical structure is C13H8Cl2FN4S.

Mechanism of Action

The mechanism of action of N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying chromatin structure. HDAC inhibition leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that degrade extracellular matrix proteins and play a crucial role in cancer invasion and metastasis. MMP inhibition leads to the suppression of tumor growth, invasion, and angiogenesis.
Biochemical and Physiological Effects
N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea has been shown to have various biochemical and physiological effects, including the modulation of gene expression, the inhibition of cell proliferation, and the induction of apoptosis. N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients and oxygen to tumors. Inhibition of angiogenesis leads to the suppression of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea is its broad-spectrum activity against cancer cells, viruses, and bacteria. N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea has also been shown to have low toxicity in animal studies, which makes it a promising candidate for drug development. However, the solubility and stability of N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea in aqueous solutions are limited, which may affect its efficacy in vivo. In addition, further studies are needed to determine the optimal dosage and administration route of N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea.

Future Directions

There are several future directions for the research and development of N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea. One area of focus is the optimization of its pharmacokinetic properties, such as solubility, stability, and bioavailability. Another area of focus is the identification of its molecular targets and the elucidation of its mechanism of action. This information will aid in the design of more potent and selective N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea derivatives for therapeutic applications.
Conclusion
In conclusion, N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea is a promising chemical compound with potential applications in various fields, including medicinal chemistry, biochemistry, and material science. Its broad-spectrum activity against cancer cells, viruses, and bacteria, as well as its low toxicity in animal studies, make it an attractive candidate for drug development. Further research is needed to optimize its pharmacokinetic properties and elucidate its mechanism of action.

Scientific Research Applications

N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer, antitumor, antiviral, and antibacterial activities. N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea has been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to induce apoptosis, inhibit angiogenesis, and suppress metastasis in cancer cells.
In addition, N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea has been studied for its antiviral activity against HIV-1 and hepatitis C virus (HCV). It has been shown to inhibit the replication of these viruses by targeting the viral protease and polymerase enzymes. N-(2,6-dichloroisonicotinoyl)-N'-(4-fluorophenyl)thiourea has also been investigated for its antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive bacteria.